Cas no 887213-52-7 (4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one)
4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
- 1-[3-(4-benzhydrylpiperazin-1-yl)-3-oxopropyl]-4-benzyl-[1,2,4]triazolo[4,3-a]quinazolin-5-one
-
- Inchi: 1S/C36H34N6O2/c43-33(39-22-24-40(25-23-39)34(28-14-6-2-7-15-28)29-16-8-3-9-17-29)21-20-32-37-38-36-41(26-27-12-4-1-5-13-27)35(44)30-18-10-11-19-31(30)42(32)36/h1-19,34H,20-26H2
- InChI Key: LDNWSRWOGCQTHN-UHFFFAOYSA-N
- SMILES: N12C(CCC(N3CCN(C(C4=CC=CC=C4)C4=CC=CC=C4)CC3)=O)=NN=C1N(CC1=CC=CC=C1)C(=O)C1=C2C=CC=C1
4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1608-0749-2μmol |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-5μmol |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-10μmol |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-20μmol |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-1mg |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-2mg |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-3mg |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-4mg |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-5mg |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1608-0749-10mg |
4-benzyl-1-{3-[4-(diphenylmethyl)piperazin-1-yl]-3-oxopropyl}-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
887213-52-7 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
Comprehensive Overview of 4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one (CAS No. 887213-52-7)
The compound 4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one (CAS No. 887213-52-7) is a highly specialized heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex structure, featuring a triazoloquinazolinone core linked to a diphenylmethylpiperazine moiety, suggests potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs). Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize therapeutic efficacy.
In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's unique scaffold aligns with trends in kinase inhibition and neurotransmitter regulation, making it a subject of studies on cognitive enhancement and neurodegenerative diseases. Its lipophilicity and blood-brain barrier (BBB) permeability are key factors under investigation, as these properties are critical for CNS-targeted drugs.
The synthesis of 4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one involves multi-step organic reactions, including cyclocondensation and N-alkylation, which are frequently discussed in medicinal chemistry forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability. Given the rise of AI-driven drug design, computational tools like molecular docking are being employed to predict its binding affinities with biological targets.
From an industrial perspective, scalability and green chemistry principles are critical considerations for producing this compound sustainably. Researchers are also investigating its potential as a lead compound for derivatives with improved bioavailability and reduced off-target effects. The growing interest in repurposing existing drugs has further highlighted its versatility.
In summary, 4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one represents a promising candidate for advancing pharmacological research. Its development reflects broader trends in targeted therapy and rational drug design, addressing unmet medical needs in neurology and beyond.
887213-52-7 (4-benzyl-1-{3-4-(diphenylmethyl)piperazin-1-yl-3-oxopropyl}-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)